2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C20H23N3O3S/c1-13-10-14(2)20(15(3)11-13)21-19(24)12-22-17-6-4-5-7-18(17)23(16-8-9-16)27(22,25)26/h4-7,10-11,16H,8-9,12H2,1-3H3,(H,21,24)
• InChI Key: IIUSNHAUBWXFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C4CC4)C
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol
• CAS No.: 2097933-02-1

Description

2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Benzothiazole derivatives, similar in structure to the compound , have been synthesized and evaluated for their antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and tested them in vitro against various human tumor cell lines. Some derivatives exhibited considerable anticancer activity against specific cancer cell lines, highlighting the potential of benzothiazole structures in antitumor applications (Yurttaş, Tay, & Demirayak, 2015).

Metabolic Stability Improvements

Another study focused on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, which are important in cancer treatment. Stec et al. (2011) discussed modifications to the benzothiazole ring to improve metabolic stability, a key factor in drug development. The research indicates that structural analogs of benzothiazole, like the compound , can be engineered for better pharmacokinetic properties (Stec et al., 2011).

Heterocyclic Compound Synthesis

The versatility of benzothiazole and its analogs in synthesizing various heterocyclic compounds is demonstrated by Ichikawa et al. (2020). They explored metal-free cyclization conditions to produce 2-amino-1,3-benzoselenazoles, showing the potential for synthesizing a wide range of bioactive heterocycles, including benzothiazoles, which could lead to novel drug discoveries (Ichikawa, Miyashi, Ishigaki, & Mitsuhashi, 2020).

Photovoltaic and Optical Studies

The compound's analogs have also been studied for their photochemical and thermochemical properties. Mary et al. (2020) synthesized benzothiazolinone acetamide analogs and evaluated their potential as photosensitizers in dye-sensitized solar cells (DSSCs). This research suggests that benzothiazole derivatives could have applications beyond pharmacology, potentially in renewable energy technologies (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).